Cas no 28123-61-7 (N-benzyl-2-chloro-N-methylbenzamide)

• Product Name: N-benzyl-2-chloro-N-methylbenzamide
• CAS No: 28123-61-7
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• MDL: MFCD00709779
• CID: 2929492
• PubChem ID: 675006
• Update Time: 2025-05-22

N-benzyl-2-chloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-methyl-o-chlorbenzamid
• HMS1544J14
• AKOS000490578
• AN-329/40192691
• N-Benzyl-N-methyl-2-chlorobenzamide
• DTXSID401261568
• N-benzyl-2-chloro-N-methylbenzamide
• BRD-K67275884-001-01-2
• 2-Chloro-N-methyl-N-(phenylmethyl)benzamide
• TimTec1_003732
• starbld0006918
• STK064302
• 28123-61-7

• MDL： MFCD00709779
• Inchi： 1S/C15H14ClNO/c1-17(11-12-7-3-2-4-8-12)15(18)13-9-5-6-10-14(13)16/h2-10H,11H2,1H3
• InChI Key： SFRGSZYPRPCWGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 259.0763918g/mol
• Monoisotopic Mass: 259.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Additional information on N-benzyl-2-chloro-N-methylbenzamide

Comprehensive Analysis of N-benzyl-2-chloro-N-methylbenzamide (CAS No. 28123-61-7): Properties, Applications, and Industry Insights

N-benzyl-2-chloro-N-methylbenzamide (CAS 28123-61-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a chlorinated benzamide derivative, it features a benzyl group and methyl substitution, making it valuable for designing bioactive molecules. Recent studies highlight its potential as a chemical intermediate in synthesizing novel compounds with optimized efficacy.

The compound's physicochemical properties include a molecular weight of 273.75 g/mol and a distinct chloro-substituted aromatic ring, contributing to its stability and reactivity. Researchers frequently explore its hydrogen bonding capacity and lipophilicity—key factors influencing its applications in drug discovery. With the growing demand for targeted molecular scaffolds, 28123-61-7 has emerged in discussions about structure-activity relationships (SAR) and lead compound optimization.

In the context of trending topics, N-benzyl-2-chloro-N-methylbenzamide aligns with searches for "green chemistry alternatives" and "sustainable synthesis routes." Laboratories are investigating solvent-free methods to produce this compound, addressing environmental concerns. Additionally, its role in crop protection formulations connects to popular queries about "next-generation agrochemicals" and "low-residue pesticides," reflecting industry shifts toward eco-friendly solutions.

From a technical perspective, the compound's crystalline form and melting point range (typically 98–102°C) make it suitable for precise formulation processes. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, as emphasized in recent publications. These details respond to frequent search terms such as "CAS 28123-61-7 specifications" and "benzamide derivatives analysis."

Market analysts note rising interest in 28123-61-7 from Asia-Pacific R&D hubs, driven by innovations in small-molecule therapeutics. Patent filings referencing this compound often involve kinase inhibitors or metabolic modulators, tapping into the booming precision medicine sector. Such applications correlate with search trends around "pharmacophore design" and "bioisosteric replacement strategies."

Handling N-benzyl-2-chloro-N-methylbenzamide requires standard laboratory precautions, with MSDS data emphasizing proper ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its storage stability in amber containers under inert atmosphere remains a frequently asked question among industrial users, alongside inquiries about "bulk sourcing options" and "custom synthesis services."

Future prospects for CAS 28123-61-7 include explorations in material science, particularly for organic semiconductors, where its electron-withdrawing chloro group may enhance charge transport properties. This interdisciplinary potential positions the compound at the intersection of chemistry and electronics—a hot topic in "functional materials development" searches.